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Introduction

LIH383 is a potent and selective peptide agonist for the atypical chemokine receptor ACKR3,
also known as CXCRY7.[1] In the central nervous system, ACKR3 functions as a scavenger
receptor for endogenous opioid peptides, such as enkephalins and dynorphins.[2][3] By binding
to and sequestering these peptides, ACKR3 negatively regulates the opioid system. LIH383, by
acting as an ACKR3 agonist, competitively inhibits the binding of endogenous opioids to this
scavenger receptor. This action increases the bioavailability of endogenous opioid peptides,
allowing them to bind to classical opioid receptors (mu, delta, and kappa), thereby potentiating
their natural analgesic and anxiolytic effects.[1][2][3]

These application notes provide protocols for utilizing LIH383 in ex vivo rat brain slice models
to investigate its modulatory effects on neuronal activity and in the context of
neuroinflammation.
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Table 1: Electrophysiological Effects of LIH383 on
nioid-Medi | N Linhibiti

Parameter Condition Reported Effect Reference
i Baseline
Opioid Receptor o
) Control (e.g., hyperpolarization of
Agonist-Induced ] [2]
o Dynorphin A) locus coeruleus
Hyperpolarization
neurons
Opioid Receptor Potentiation of
_ + LIH383 (1 pM or 3 o
Agonist-Induced M) Dynorphin A-induced [2]
Hyperpolarization H hyperpolarization
Firing Rate of Locus Application of o
o Decrease in firing rate  [2]
Coeruleus Neurons Endogenous Opioids
Firing Rate of Locus Endogenous Opioids Enhanced decrease in 2]
Coeruleus Neurons + LIH383 firing rate

Note: Specific quantitative values for the potentiation effect are detailed in the primary literature
(Meyrath et al., 2020). The effect is reported as an improved potency of the endogenous opioid.

[2]

Table 2: Potential Effects of LIH383 in a
Neuroinflammation Model
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Parameter Condition Expected Outcome Rationale
Lipopolysaccharide
(LPS) activates
Pro-inflammatory ) ) microglia and
LPS-induced Increased cytokine

Cytokine Levels (e.qg.,
TNF-a, IL-10)

Neuroinflammation

levels

astrocytes, leading to
the release of pro-
inflammatory

mediators.

Pro-inflammatory

Enhanced
endogenous opioid

signaling is known to

) Attenuated increase in  have anti-
Cytokine Levels (e.qg., LPS + LIH383 ) )
cytokine levels inflammatory effects
TNF-q, IL-1()
and can suppress
microglial activation.
[4]
Indicates microglial
) ) o ) Increased Ibal o
Microglial Activation LPS-induced activation in response

Marker (e.g., Ibal)

Neuroinflammation

expression/morpholog

ical changes

to the inflammatory

stimulus.

Microglial Activation
Marker (e.g., Ibal)

LPS + LIH383

Reduced Ibal
expression/reversal of
morphological

changes

Potentiated
endogenous opioid
signaling may
suppress the pro-
inflammatory M1
phenotype of

microglia.[4]

Signaling Pathways and Experimental Workflows
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Caption: Mechanism of LIH383 action.
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Caption: Electrophysiology workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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